Cas no 502650-66-0 (Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate)
502650-66-0 structure
Product Name:Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
CAS No:502650-66-0
MF:C8H14O3
MW:158.194962978363
MDL:MFCD06799097
CID:1072649
PubChem ID:24722409
Update Time:2025-04-20
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
- LogP
- 4-BENZYL-2-METHYL-1,2,4-THIADIAZOLIDINE-3,5-DIONE
- Cyclopentanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester, (1R,2R)-rel-
- Trans-2-Hydroxymethyl-cyclopentanecarboxylic acid methyl ester
- MFCD06799097
- 502650-66-0
- SCHEMBL4135155
- DTXSID10641342
- Methyl (1R,2R)-2-(hydroxymethyl)cyclopentane-1-carboxylate
- METHYLTRANS-2-HYDROXYMETHYLCYCLOPENTANE-1-CARBOXYLATE
- IHJMUKVEQZAEKV-NKWVEPMBSA-N
-
- MDL: MFCD06799097
- Inchi: 1S/C8H14O3/c1-11-8(10)7-4-2-3-6(7)5-9/h6-7,9H,2-5H2,1H3/t6-,7+/m0/s1
- InChI Key: IHJMUKVEQZAEKV-NKWVEPMBSA-N
- SMILES: OC[C@@H]1CCC[C@H]1C(=O)OC
Computed Properties
- Exact Mass: 158.09432
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086444-5g |
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate |
502650-66-0 | >95% | 5g |
30593CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086444-2g |
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate |
502650-66-0 | >95% | 2g |
18093CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086444-1g |
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate |
502650-66-0 | >95% | 1g |
10549CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086444-5g |
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate |
502650-66-0 | >95% | 5g |
30593.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086444-2g |
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate |
502650-66-0 | >95% | 2g |
18093.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086444-1g |
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate |
502650-66-0 | >95% | 1g |
10549.0CNY | 2021-07-10 | |
| TRC | M223125-10mg |
Methyl trans-2-Hydroxymethylcyclopentane-1-carboxylate |
502650-66-0 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M223125-50mg |
Methyl trans-2-Hydroxymethylcyclopentane-1-carboxylate |
502650-66-0 | 50mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M223125-100mg |
Methyl trans-2-Hydroxymethylcyclopentane-1-carboxylate |
502650-66-0 | 100mg |
$ 365.00 | 2022-06-04 | ||
| abcr | AB361081-1 g |
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate; 95% |
502650-66-0 | 1g |
€1,153.10 | 2022-06-02 |
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
502650-66-0 (Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate) Related Products
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